Cas no 143621-01-6 (2-Propen-1-one, 1-benzo[b]thien-2-yl-3-(hydroxymethylamino)-, (Z)-)

• Product Name: 2-Propen-1-one, 1-benzo[b]thien-2-yl-3-(hydroxymethylamino)-, (Z)-
• CAS No: 143621-01-6
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 1313639
• Update Time: 2024-08-18

2-Propen-1-one, 1-benzo[b]thien-2-yl-3-(hydroxymethylamino)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-benzo[b]thien-2-yl-3-(hydroxymethylamino)-, (Z)-
• 2-Propen-1-one, 1-benzo[b]thien-2-yl-3-(hydroxymethylamino)-, (Z)- (9CI)

• Inchi： 1S/C12H11NO2S/c14-8-13-6-5-10(15)12-7-9-3-1-2-4-11(9)16-12/h1-7,13-14H,8H2/b6-5-
• InChI Key： XJVHYKBYOZSSRA-WAYWQWQTSA-N
• SMILES： C(C1SC2=CC=CC=C2C=1)(=O)/C=C\NCO

Computed Properties

• Exact Mass: 233.05113

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 397.7±42.0 °C(Predicted)
• PSA: 49.33
• pka: 11.20±0.69(Predicted)